Cas no 4517-57-1 (3-Formyl-1,8-dihydroxy-6-methoxyanthrachinon)

• Product Name: 3-Formyl-1,8-dihydroxy-6-methoxyanthrachinon
• CAS No: 4517-57-1
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 2040457
• PubChem ID: 15559229
• Update Time: 2025-04-21

3-Formyl-1,8-dihydroxy-6-methoxyanthrachinon Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-1,8-dihydroxy-6-methoxyanthrachinon
• 4,5-Dihydroxy-7-methoxy-9,10-dioxo-9,10-dihydro-anthracen-2-carbaldehyd
• 4,5-dihydroxy-7-methoxy-9,10-dioxo-9,10-dihydro-anthracene-2-carbaldehyde
• fallacinal
• Fallcinal
• 1,8-Dihydroxy-6-methoxy-9,10-dioxo-9,10-dihydroanthracene-3-carbaldehyde
• 4,5-dihydroxy-7-methoxy-9,10-dioxoanthracene-2-carbaldehyde
• SCHEMBL23198965
• Phallacinal
• DTXSID10196408
• 4517-57-1
• CHEBI:144151
• 2-Anthracenecarboxaldehyde, 9,10-dihydro-4,5-dihydroxy-7-methoxy-9,10-dioxo-
• 2-Anthraldehyde, 9,10-dihydro-4,5-dihydroxy-7-methoxy-9,10-dioxo-
• DTXCID80118899

• Inchi： 1S/C16H10O6/c1-22-8-4-10-14(12(19)5-8)16(21)13-9(15(10)20)2-7(6-17)3-11(13)18/h2-6,18-19H,1H3
• InChI Key： MCPKJGRRWINKOH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(C=O)=CC=2C(C2C=C(C=C(C=21)O)OC)=O)O

Computed Properties

• Exact Mass: 298.04773803g/mol
• Monoisotopic Mass: 298.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones